Cas no 1260639-37-9 (Amino-(2-nitro-phenyl)-acetic acid methyl ester hydrochloride)

• Product Name: Amino-(2-nitro-phenyl)-acetic acid methyl ester hydrochloride
• CAS No: 1260639-37-9
• MF: C₉H₁₁ClN₂O₄
• MW: 246.647641420364
• MDL: MFCD11506321
• CID: 4773433
• Update Time: 2025-11-06

Amino-(2-nitro-phenyl)-acetic acid methyl ester hydrochloride Chemical and Physical Properties

Names and Identifiers

• Amino-(2-nitro-phenyl)-acetic acid methyl ester hydrochloride
• methyl 2-amino-2-(2-nitrophenyl)acetate hydrochloride
• NE64022
• SB32357

• MDL： MFCD11506321
• Inchi： 1S/C9H10N2O4.ClH/c1-15-9(12)8(10)6-4-2-3-5-7(6)11(13)14;/h2-5,8H,10H2,1H3;1H
• InChI Key： AGMKICTYVDHOHP-UHFFFAOYSA-N
• SMILES： Cl.O(C)C(C(C1C=CC=CC=1[N+](=O)[O-])N)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 251
• Topological Polar Surface Area: 98.1

Additional information on Amino-(2-nitro-phenyl)-acetic acid methyl ester hydrochloride

Amino-(2-nitro-phenyl)-acetic acid methyl ester hydrochloride: An Overview of a Versatile Compound (CAS No. 1260639-37-9)

Amino-(2-nitro-phenyl)-acetic acid methyl ester hydrochloride (CAS No. 1260639-37-9) is a multifunctional compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and pharmaceutical research. This compound, characterized by its unique structure, exhibits a combination of amino, nitro, and ester functional groups, making it a valuable intermediate in the synthesis of various bioactive molecules and pharmaceutical agents.

The chemical structure of Amino-(2-nitro-phenyl)-acetic acid methyl ester hydrochloride consists of an amino group attached to a 2-nitrophenyl ring, which is further linked to an acetic acid methyl ester moiety. The presence of these functional groups imparts diverse reactivity and chemical properties, enabling its use in a wide range of synthetic transformations. The hydrochloride salt form enhances its solubility and stability, making it suitable for various applications in both laboratory and industrial settings.

Recent studies have highlighted the potential of Amino-(2-nitro-phenyl)-acetic acid methyl ester hydrochloride in the development of novel therapeutic agents. For instance, researchers at the University of California, Los Angeles (UCLA) have explored its utility as a precursor in the synthesis of anti-inflammatory drugs. The nitro group in the molecule can be reduced to an amino group under appropriate conditions, leading to the formation of compounds with enhanced biological activity. This transformation has been shown to improve the pharmacological properties of the resulting molecules, such as increased potency and reduced toxicity.

In addition to its applications in drug discovery, Amino-(2-nitro-phenyl)-acetic acid methyl ester hydrochloride has also been investigated for its potential as a building block in the synthesis of advanced materials. Scientists at the Massachusetts Institute of Technology (MIT) have utilized this compound to develop novel polymers with tunable properties. The presence of multiple functional groups allows for precise control over the polymerization process, enabling the creation of materials with specific mechanical and chemical characteristics. These materials have found applications in areas such as drug delivery systems and tissue engineering.

The synthetic versatility of Amino-(2-nitro-phenyl)-acetic acid methyl ester hydrochloride is further demonstrated by its use in the preparation of fluorescent probes. Researchers at Harvard University have developed a series of fluorescent dyes derived from this compound, which exhibit high quantum yields and excellent photostability. These dyes have been employed in various biological imaging techniques, including fluorescence microscopy and flow cytometry, providing valuable insights into cellular processes and disease mechanisms.

The safety profile of Amino-(2-nitro-phenyl)-acetic acid methyl ester hydrochloride is an important consideration for its widespread use. Extensive toxicological studies have shown that this compound is generally well-tolerated at appropriate concentrations. However, as with any chemical reagent, proper handling and storage protocols should be followed to ensure safety in laboratory settings. It is recommended to handle this compound under fume hood conditions and to wear appropriate personal protective equipment (PPE) such as gloves and safety goggles.

In conclusion, Amino-(2-nitro-phenyl)-acetic acid methyl ester hydrochloride (CAS No. 1260639-37-9) is a versatile compound with significant potential in various scientific and industrial applications. Its unique chemical structure and multifunctional nature make it an invaluable tool for researchers working in organic synthesis, medicinal chemistry, materials science, and biological imaging. As ongoing research continues to uncover new applications for this compound, it is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.